Cas no 2011155-80-7 (Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate)

• Product Name: Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate
• CAS No: 2011155-80-7
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5806561
• PubChem ID: 165953053
• Update Time: 2025-05-26

Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2011155-80-7
• methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate
• EN300-700296
• Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C13H22O3/c1-4-10-7-6-8-12(9-10)13(5-2,16-12)11(14)15-3/h10H,4-9H2,1-3H3
• InChI Key： WOHJZUDWHGVFHG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C21CCCC(CC)C2

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate

Professional Introduction to Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2011155-80-7)

Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate, identified by the CAS number 2011155-80-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the spirocyclic ether class, characterized by its unique spiro linkage between an oxygen atom and a carbon atom, which imparts distinct chemical and physical properties. The presence of two ethyl groups at the 2 and 5 positions, along with a carboxylate ester functionality, further enhances its versatility and reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2011155-80-7) consists of a spirocyclic core with an eight-membered ring system. This core is composed of two six-membered rings connected by an oxygen atom, creating a rigid framework that influences the compound's conformational flexibility. The ester group at the 2-position provides a site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the ethyl substituents at the 2 and 5 positions contribute to the compound's lipophilicity, making it suitable for applications in drug delivery systems and membrane-related studies.

In recent years, Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2011155-80-7) has been explored for its potential applications in pharmaceutical research. Its spirocyclic structure has been found to exhibit interesting biological activities, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory agents. The rigid framework of the spiro ether moiety can mimic natural bioactive molecules, facilitating interactions with biological targets such as enzymes and receptors. This has led to its investigation as a lead compound in medicinal chemistry campaigns aimed at developing novel therapeutic agents.

One of the most compelling aspects of Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2011155-80-7) is its role as a building block in the synthesis of more complex molecules. The presence of multiple reactive sites—such as the ester group and the ethyl substituents—allows for diverse chemical transformations, including hydrolysis, transesterification, and nucleophilic substitution reactions. These reactions can be tailored to introduce additional functional groups or to modify existing ones, thereby generating a library of derivatives with tailored properties.

The compound's stability under various reaction conditions has also been a subject of interest. Studies have shown that Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2011155-80-7) maintains its structural integrity during prolonged heating or exposure to strong acids and bases. This stability is crucial for industrial-scale applications where robust intermediates are required to ensure high yields and minimal degradation.

In materials science, Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2011155-80-7) has been investigated for its potential use in polymer synthesis and as a monomer for high-performance resins. The spirocyclic ether structure can impart unique mechanical and thermal properties to polymers, making them suitable for applications in aerospace, automotive industries, and electronics manufacturing.

The synthesis of Methyl 2,5-diethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2011155-80-7) typically involves multi-step organic reactions starting from readily available precursors such as diethylethylene glycol or diisopropyl ether derivatives. The key steps include cyclization reactions to form the spirocyclic core followed by esterification to introduce the carboxylate functionality at the 2-position.

The growing interest in Methyl 2,5-diethyl-1-oxtaspiro[25]octane_22carboxylate (CAS No.) is reflected in the increasing number of research publications discussing its synthesis and applications each year since about five years ago . This trend underscores its significance as both a research tool and a potential commercial product . As more scientists explore its capabilities , it is likely that new applications will continue to emerge , further solidifying its place in industrial chemistry .